molecular formula C11H12BrN3 B3016794 [1-(4-Bromobenzyl)-1H-imidazol-4-yl]methanamine CAS No. 1368443-65-5

[1-(4-Bromobenzyl)-1H-imidazol-4-yl]methanamine

Cat. No. B3016794
CAS RN: 1368443-65-5
M. Wt: 266.142
InChI Key: ZDAXZDJLSQSGQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[1-(4-Bromobenzyl)-1H-imidazol-4-yl]methanamine” is a chemical compound used for research and development . It is also known as “[1-(4-Bromobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride” with a chemical formula of C11H12BrN3・HCl .

Scientific Research Applications

Biological Efficacy and Interactions

[1-(4-Bromobenzyl)-1H-imidazol-4-yl]methanamine and its derivatives demonstrate significant potential in biological applications. Kumaravel and Raman (2017) explored the biological efficacy of similar imidazole-derived Schiff bases, noting their high antibacterial and antifungal potencies. These compounds interact with DNA via intercalation, as shown by various spectroscopic methods, and exhibit good metallonucleases activity (Kumaravel & Raman, 2017).

Antimicrobial Activity

The antimicrobial properties of imidazole derivatives, including compounds structurally related to this compound, have been widely studied. For example, Maheta, Patel, and Naliapara (2012) synthesized novel imidazole bearing isoxazole derivatives that showed potential antimicrobial activity (Maheta, Patel, & Naliapara, 2012).

Potential in Cancer Research

Imidazole derivatives have also been explored in cancer research. Ferri et al. (2013) synthesized [1-methyl-1H-imidazol-2-yl]-methanamine and its derivatives in Pt(II) complexes, demonstrating significant cytotoxic effects on various cancer cell lines. These compounds showed a similar potency to cisplatin in some cases, indicating their potential as cancer treatments (Ferri et al., 2013).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of imidazole derivatives, including this compound, is a critical aspect of their scientific applications. Younas, Hallaoui, and Anouar (2014) synthesized and characterized a related compound, N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, providing insights into the synthesis process and structural properties (Younas, Hallaoui, & Anouar, 2014).

Fluorescence Properties

The fluorescence properties of imidazole derivatives have been studied for potential applications in imaging and diagnostics. Zheng Wen-yao (2012) synthesized a compound with strong fluorescence, indicating its suitability for coordination with Zn2+ and potential use in fluorescence-based applications (Zheng Wen-yao, 2012).

Safety and Hazards

“[1-(4-Bromobenzyl)-1H-imidazol-4-yl]methanamine” should be handled with care. In case of inhalation, skin contact, eye contact, or ingestion, appropriate first aid measures should be taken . The compound should be kept away from heat, sparks, open flames, and hot surfaces .

properties

IUPAC Name

[1-[(4-bromophenyl)methyl]imidazol-4-yl]methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12BrN3/c12-10-3-1-9(2-4-10)6-15-7-11(5-13)14-8-15/h1-4,7-8H,5-6,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDAXZDJLSQSGQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CN2C=C(N=C2)CN)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12BrN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.